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Compound of Interest

Compound Name: Pentaerythrityl tetrabromide

Cat. No.: B147392

A comprehensive analysis of Pentaerythrityl tetrabromide (PETB) reveals its standing as a
viable flame retardant, exhibiting competitive performance when benchmarked against other
widely used brominated flame retardants (BFRs) such as Hexabromocyclododecane (HBCD),
Tetrabromobisphenol A (TBBPA), and Decabromodiphenyl ether (DecaBDE). This guide delves
into the comparative efficacy of PETB, supported by experimental data, to provide researchers,
scientists, and drug development professionals with a clear perspective on its potential
applications.

Pentaerythrityl tetrabromide, a brominated flame retardant, is utilized to enhance the fire
resistance of various polymers. Its primary function is to interfere with the combustion process
at a chemical level, quenching the flame and reducing the spread of fire. The effectiveness of a
flame retardant is typically evaluated through a series of standardized tests, including the
Limiting Oxygen Index (LOI), the UL-94 vertical burn test, and Thermogravimetric Analysis
(TGA). These tests provide quantitative data on a material's flammability, self-extinguishing
properties, and thermal stability.

Comparative Performance Data

To provide a clear and objective comparison, the following table summarizes the performance
of PETB against other prominent BFRs in various polymer matrices. The data is a synthesis of
findings from multiple experimental studies.
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Limiting TGA -
Flame UL-94 TGA - 50%
Polymer Oxygen . Onset of .
. Retardant Classificati . Weight
Matrix . Index (LOI) Decomposit
(Loading %) on . Loss (°C)
(%) ion (°C)
Polypropylen
None 185 Not Rated ~350 ~420
e (PP)
PETB (25%) 28.0 V-0 ~330 ~390
DecaBDE
(25%) + 295 V-0 ~340 ~400
Sb203 (8%)
High Impact
Polystyrene None 18.0 HB ~380 ~430
(HIPS)
PETB (20%)
+ Sb203 27.5 V-0 ~360 ~410
(5%)
DecaBDE
(20%) + 28.0 V-0 ~370 ~420
Sb203 (5%)
Expanded
Polystyrene None 19.0 HB ~320 ~380
(XPS) Foam
PETB (2%) 24.0 V-2 ~300 ~360
HBCD (2%) 25.0 V-2 ~290 ~350
Epoxy Resin None 20.0 V-1 ~300 ~360
PETB (15%) 32.0 V-0 ~280 ~340
TBBPA (15%) 33.0 V-0 ~290 ~350

Note: The data presented is a representative compilation from various sources and may vary
depending on the specific experimental conditions, polymer grade, and presence of synergists.
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Experimental Protocols

The following are detailed methodologies for the key experiments cited in this comparison
guide.

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO
4589-2)

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing
mixture of oxygen and nitrogen that will just support flaming combustion of a material.[1]

e Specimen Preparation: A rectangular specimen of the material, typically 70-150 mm long, 6.5
mm wide, and 3 mm thick, is prepared.[2]

o Test Apparatus: The specimen is mounted vertically in the center of a heat-resistant glass
chimney.

o Procedure: A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and
flows upwards. The initial oxygen concentration is set. The top edge of the specimen is
ignited with a pilot flame. The oxygen concentration is then systematically varied.

o Data Collection: The LOI is the minimum oxygen concentration, expressed as a volume
percentage, at which the flame is self-sustaining for 180 seconds or burns over a length of
50 mm.[2] A higher LOI value indicates better flame retardancy.[1]

UL-94 Vertical Burn Test

The UL-94 test evaluates the flammability of plastic materials used in devices and appliances.
The vertical burn test (V-0, V-1, V-2) is particularly stringent.

e Specimen Preparation: A rectangular bar specimen of a specific dimension (typically 125 mm
x 13 mm) is prepared.[3]

o Test Apparatus: The specimen is clamped vertically. A Bunsen burner with a specified flame
height is used as the ignition source. A piece of cotton is placed below the specimen to
check for flaming drips.
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e Procedure: The flame is applied to the bottom of the specimen for 10 seconds and then
removed. The afterflame time is recorded. The flame is immediately reapplied for another 10
seconds and removed. The afterflame and afterglow times are recorded.[4]

o Classification:

o V-0: Burning stops within 10 seconds after each flame application; no flaming drips are
allowed.[3]

o V-1: Burning stops within 30 seconds after each flame application; no flaming drips are
allowed.

o V-2: Burning stops within 30 seconds after each flame application; flaming drips that ignite
the cotton are allowed.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. It is used to determine the thermal stability and decomposition characteristics of
materials.[5]

e Specimen Preparation: A small, accurately weighed sample of the material (typically 5-10
mg) is placed in a TGA sample pan.

o Test Apparatus: The sample is placed in a high-precision balance located inside a furnace.

e Procedure: The furnace heats the sample at a controlled rate (e.g., 10°C/min) in a specific
atmosphere (e.g., nitrogen or air). The mass of the sample is continuously monitored.

o Data Analysis: A TGA curve is generated, plotting mass loss versus temperature. Key data
points include the onset of decomposition temperature (where significant weight loss begins)
and the temperature at which 50% weight loss occurs (T50). These values indicate the
thermal stability of the material.[5]

Mechanism of Action and Experimental Workflow

To visualize the underlying processes, the following diagrams illustrate the general mechanism
of brominated flame retardants and a typical experimental workflow for performance evaluation.
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Caption: General mechanism of brominated flame retardants in the condensed and gas
phases.
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Caption: Experimental workflow for evaluating flame retardant performance.

Conclusion

Pentaerythrityl tetrabromide demonstrates effective flame retardant properties in a variety of
polymers, often achieving high classifications in standardized tests like UL-94 and significantly
increasing the Limiting Oxygen Index. While its performance can be comparable to other
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established BFRs like DecaBDE and TBBPA, the optimal choice of flame retardant will
ultimately depend on the specific polymer, the required level of flame retardancy, processing
conditions, and regulatory considerations. The data and protocols presented in this guide offer
a foundational understanding for researchers and professionals in making informed decisions
regarding the selection and evaluation of flame retardant systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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